Cas no 1598919-14-2 (1-chloro-3-iodo-2-(1-methoxypropan-2-yl)oxy-2-methylpropane)

• Product Name: 1-chloro-3-iodo-2-(1-methoxypropan-2-yl)oxy-2-methylpropane
• CAS No: 1598919-14-2
• MF: C₈H₁₆ClIO₂
• MW: 306.568914413452
• CID: 6309513
• PubChem ID: 114774236
• Update Time: 2025-10-28

1-chloro-3-iodo-2-(1-methoxypropan-2-yl)oxy-2-methylpropane Chemical and Physical Properties

Names and Identifiers

• 1-chloro-3-iodo-2-(1-methoxypropan-2-yl)oxy-2-methylpropane
• EN300-1134146
• 1598919-14-2
• 1-chloro-3-iodo-2-[(1-methoxypropan-2-yl)oxy]-2-methylpropane

• Inchi： 1S/C8H16ClIO2/c1-7(4-11-3)12-8(2,5-9)6-10/h7H,4-6H2,1-3H3
• InChI Key： GJCSFOHSRCBJAH-UHFFFAOYSA-N
• SMILES： ICC(C)(CCl)OC(C)COC

Computed Properties

• Exact Mass: 305.98836g/mol
• Monoisotopic Mass: 305.98836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 18.5Ų

Additional information on 1-chloro-3-iodo-2-(1-methoxypropan-2-yl)oxy-2-methylpropane

Recent Advances in the Study of 1-Chloro-3-iodo-2-(1-methoxypropan-2-yl)oxy-2-methylpropane (CAS: 1598919-14-2)

In recent years, the compound 1-chloro-3-iodo-2-(1-methoxypropan-2-yl)oxy-2-methylpropane (CAS: 1598919-14-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique halogenated and ether-functionalized structure, has shown promising potential in various applications, including drug synthesis, chemical probes, and as an intermediate in the development of novel therapeutics. The following research briefing provides an overview of the latest findings and advancements related to this compound.

The synthesis and characterization of 1-chloro-3-iodo-2-(1-methoxypropan-2-yl)oxy-2-methylpropane have been the focus of several recent studies. Researchers have optimized synthetic routes to improve yield and purity, leveraging modern techniques such as microwave-assisted synthesis and catalytic halogenation. These advancements have facilitated the broader application of this compound in medicinal chemistry, where it serves as a versatile building block for the construction of complex molecular architectures.

One of the key areas of interest is the compound's role in the development of targeted therapies. Recent studies have explored its utility as a precursor in the synthesis of small-molecule inhibitors, particularly those targeting enzymes involved in inflammatory and oncogenic pathways. For instance, derivatives of 1-chloro-3-iodo-2-(1-methoxypropan-2-yl)oxy-2-methylpropane have been investigated for their ability to modulate kinase activity, offering potential therapeutic benefits in diseases such as cancer and autoimmune disorders.

In addition to its pharmacological applications, this compound has also been employed in chemical biology as a probe for studying protein-ligand interactions. Its reactive halogen atoms enable selective modifications of biomolecules, making it a valuable tool for labeling and cross-linking experiments. Recent work has demonstrated its efficacy in identifying novel drug targets and elucidating mechanisms of action at the molecular level.

Despite these promising developments, challenges remain in the scalable production and stability of 1-chloro-3-iodo-2-(1-methoxypropan-2-yl)oxy-2-methylpropane. Researchers are actively investigating strategies to address these issues, including the development of novel protective groups and stabilization techniques. Future studies are expected to further expand the compound's utility, particularly in the context of personalized medicine and precision therapeutics.

In conclusion, 1-chloro-3-iodo-2-(1-methoxypropan-2-yl)oxy-2-methylpropane represents a versatile and valuable compound in the chemical biology and pharmaceutical fields. Ongoing research continues to uncover new applications and refine its synthesis, paving the way for innovative therapeutic and diagnostic tools. As the field progresses, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing next-generation treatments.